Cas no 25462-96-8 (2-broMo-6-MethylisonicotinaMide)

2-broMo-6-MethylisonicotinaMide structure
25462-96-8 structure
Product Name:2-broMo-6-MethylisonicotinaMide
CAS No:25462-96-8
MF:C7H7BrN2O
MW:215.047280550003
CID:2098614
Update Time:2023-11-19

2-broMo-6-MethylisonicotinaMide Chemical and Physical Properties

Names and Identifiers

    • 2-broMo-6-MethylisonicotinaMide
    • 4-Pyridinecarboxamide, 2-bromo-6-methyl-
    • CID 87482032
    • 2-Bromo-6-methyl-4-pyridinecarboxamide
    • Inchi: 1S/C7H7BrN2O/c1-4-2-5(7(9)11)3-6(8)10-4/h2-3H,1H3,(H2,9,11)
    • InChI Key: MDCCEYTWPBXWSF-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C(N)=O)=CC(C)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Topological Polar Surface Area: 56

Experimental Properties

  • Density: 1.607±0.06 g/cm3(Predicted)
  • Boiling Point: 289.6±40.0 °C(Predicted)
  • pka: 14.45±0.50(Predicted)
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.